Cas no 2229226-58-6 (1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene
• CAS No: 2229226-58-6
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5979295
• PubChem ID: 165885031
• Update Time: 2025-10-30

1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene
• 2229226-58-6
• EN300-1938775

• Inchi： 1S/C11H13BrO/c1-8-6-10(13-3)4-5-11(8)9(2)7-12/h4-6H,2,7H2,1,3H3
• InChI Key： CNTYXOAKLVUOSG-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene

Introduction to 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2229226-58-6)

1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene, identified by the chemical compound identifier CAS No. 2229226-58-6, is a significant molecule in the realm of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a brominated alkene substituent on a methoxy-substituted methylbenzene backbone, has garnered attention due to its structural versatility and potential applications in the development of novel bioactive molecules.

The molecular structure of 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene consists of a phenyl ring substituted with a 4-methoxy group at the para position and a 2-methyl group at the ortho position relative to the methoxy group. The presence of a 3-bromoprop-1-en-2-yl side chain introduces reactivity that is highly valuable in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds and functionalized aromatic systems to develop next-generation therapeutics. The compound 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene exemplifies this trend, as its structural features allow for facile modifications that can lead to derivatives with enhanced pharmacological properties. For instance, the bromine atom on the alkenyl side chain can be readily exchanged with various nucleophiles, enabling the introduction of diverse functional groups that may improve solubility, metabolic stability, or target interaction.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating structural motifs similar to known kinase inhibitors, researchers can explore analogs that may exhibit improved efficacy or reduced toxicity. The 4-methoxy and 2-methyl substituents on the benzene ring can be tailored to fine-tune interactions with the active site of kinases, while the bromopropenyl side chain provides a handle for further derivatization through transition-metal-catalyzed reactions.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying lead compounds for drug development. Molecules like 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene can be systematically screened against large databases of protein targets using molecular docking algorithms. This approach allows researchers to predict binding affinities and optimize structures before undertaking costly wet-lab experiments. The combination of experimental synthesis and computational modeling has accelerated the discovery process significantly, making compounds like this one more accessible for therapeutic applications.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene itself represents an elegant example of modern organic synthesis techniques. Starting from commercially available precursors such as 4-methoxytoluene, bromination followed by alkenylation can be achieved through well-established protocols. The use of palladium catalysts in cross-coupling reactions ensures high yields and regioselectivity, which are critical for producing compounds with desired properties. Such synthetic methodologies are emblematic of the precision and efficiency that modern chemical research has achieved.

In addition to its pharmaceutical potential, 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene may find applications in materials science and agrochemical research. For example, its ability to undergo various functionalization reactions makes it a valuable building block for designing polymers with specific properties or for creating novel pesticides that target particular biological pathways. The versatility of this compound underscores its importance as a chemical intermediate in multiple industrial sectors.

The safety profile of 1-(3-bromoprop-1-en-2-yl)-4-methoxy-2-methylbenzene is another critical consideration in its application. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Personal protective equipment (PPE), including gloves and safety goggles, should be used at all times when working with this compound. Additionally, storage conditions should be controlled to prevent degradation or unintended reactions.

Future research directions may explore derivatization strategies that enhance the biological activity of 1-(3-bromopropopropenyl)-4 methoxy 12 methyl benzene . For instance, introducing nitrogen-containing heterocycles into the side chain could expand its utility as an intermediate for antiviral or anti-inflammatory agents. Similarly, modifications that improve bioavailability or target specificity could make it a more attractive candidate for clinical development.

In conclusion, 12(3 brom prop 12 en 24 yl) 42 meth ox y 22 me th yl ben zene is a multifaceted compound with significant potential across multiple domains of chemical research and application . Its structural features, synthetic accessibility, and biological relevance make it a valuable tool for both academic investigations and industrial development . As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies .